![molecular formula C9H14O4 B148969 Diethyl cis-cyclopropane-1,2-dicarboxylate CAS No. 710-43-0](/img/structure/B148969.png)
Diethyl cis-cyclopropane-1,2-dicarboxylate
Overview
Description
Diethyl cis-cyclopropane-1,2-dicarboxylate (DECPD) is a cyclic dicarboxylic acid ester that is widely used in organic synthesis and as a reagent in research laboratories. DECPD has many properties that make it an attractive and useful reagent for chemical and biological research.
Scientific Research Applications
Cycloaddition Reactions
Diethyl cis-cyclopropane-1,2-dicarboxylate is involved in cycloaddition reactions. For instance, it undergoes AlCl3-catalyzed [3 + 2] cycloaddition reactions with aromatic aldehydes under mild conditions, forming diethyl 2,5-diaryl-4-benzoyltetrahydrofuran-3,3-dicarboxylates with excellent diastereoselectivities (Yang et al., 2011).
Formation Enthalpies and Structural Effects
The compound's enthalpies of formation and structural effects on cyclopropane rings have been studied. This research informs our understanding of the stability and energy characteristics of various cyclopropane derivatives (Wiberg et al., 1984).
Synthesis of Ligands
It is used in the synthesis of ligands, like all-cis-1,2,3-tris(diphenylphosphinomethyl)cyclopropane, which is derived from bisbenzyl-protected all-cis-1,2,3-tris(hydroxymethyl)cyclopropane (Schill et al., 2007).
Anodic Oxidation Studies
Research has been conducted on the anodic oxidation of methyl hydrogen cis-cyclopropane-1,2-dicarboxylate, contributing to the understanding of radical coupling and carbonium ion intermediate formations (Binns et al., 1968).
Cycloaddition with Dicyanomethanides
Diethyl and dimethyl cyclopropane-1,1-dicarboxylate have been used in cycloaddition reactions with phthalazinium dicyanomethanides, forming derivatives in high yields and with excellent diastereoselectivities (Liu et al., 2016).
Asymmetric Synthesis
This compound is also involved in the asymmetric synthesis of important organic molecules. For example, the synthesis of enantiomerically pure cis-2-methylcyclopropanecarboxylic acid, a component of curacin A, involves double-asymmetric Simmons-Smith cyclopropanation (Onoda et al., 1996).
Cyclopropanation Studies
Studies on cyclopropanation of fumarate and maleate with gem-dihalides catalyzed by Co(0)- or Ni(0)-complex and zinc have provided insights into the synthesis of cyclopropane derivatives (Kanai et al., 1983).
Safety and Hazards
Mechanism of Action
Target of Action
Diethyl cis-cyclopropane-1,2-dicarboxylate primarily targets O-Acetylserine sulfhydrylase (OASS) . OASS is an enzyme present in bacteria and plants but absent in mammals . It catalyzes the last step of cysteine biosynthesis .
Mode of Action
The compound interacts with OASS enzymes, providing insights into the binding mode of small molecules to these enzymes . The interaction is characterized by a several-fold increase in fluorescence emission of the pyridoxal 50-phosphate (PLP) coenzyme upon binding to either OASS-A or OASS-B .
Biochemical Pathways
The compound affects the reductive sulfate assimilation pathway (RSAP) , which is responsible for cysteine biosynthesis in bacteria and plants . The RSAP starts with the transport of sulfate inside the cell, followed by its reduction to bisulfide. Sulfur is then incorporated into cysteine via the reactions catalyzed by the last two enzymes of RSAP: serine acetyltransferase (SAT) and OASS .
Result of Action
The result of the compound’s action is the inhibition of OASS isoforms at nanomolar concentrations . This inhibition could potentially disrupt cysteine biosynthesis and other ‘moonlighting’ activities exerted by OASS in bacteria .
Action Environment
The compound is typically stored in a dry, room temperature environment . Environmental factors such as temperature and humidity could potentially influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
diethyl (1R,2S)-cyclopropane-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O4/c1-3-12-8(10)6-5-7(6)9(11)13-4-2/h6-7H,3-5H2,1-2H3/t6-,7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXLDHZFJMXLFJU-KNVOCYPGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC1C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1C[C@@H]1C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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